Cas no 55327-66-7 (1,3-Dibenzyl-5-nitro-1,3-dihydro-2H-benzo[d]imidazol-2-one)

• Product Name: 1,3-Dibenzyl-5-nitro-1,3-dihydro-2H-benzo[d]imidazol-2-one
• CAS No: 55327-66-7
• MF: C₂₁H₁₇N₃O₃
• MW: 359.377984762192
• CID: 4715176
• Update Time: 2025-05-28

1,3-Dibenzyl-5-nitro-1,3-dihydro-2H-benzo[d]imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-dibenzyl-5-nitro-1,3-dihydro-2H-benzo[d]imidazol-2-one
• 1,3-dibenzyl-5-nitro-1,3-dihydro-2H-benzimidazol-2-one
• 1,3-dibenzyl-5-nitro-2,3-dihydro-1H-1,3-benzodiazol-2-one
• Oprea1_201302
• Oprea1_638338
• STL364552
• 1,3-dibenzyl-5-nitrobenzimidazol-2-one
• BAS 00243085
• VU0549321-1
• 1,3-dibenzyl-5-nitro-1H-benzo[d]imidazol-2(3H)-one
• 1,3-dibenzyl-5-nitro-1,3-dihydrobenzimidazol-2-one
• 1,3-Dibenzyl-5-nitro-1,3-dihydro-benzoimid
• 1,3-Dibenzyl-5-nitro-1,3-dihydro-2H-benzo[d]imidazol-2-one

• Inchi： 1S/C21H17N3O3/c25-21-22(14-16-7-3-1-4-8-16)19-12-11-18(24(26)27)13-20(19)23(21)15-17-9-5-2-6-10-17/h1-13H,14-15H2
• InChI Key： QIKMPZOPNHNPLO-UHFFFAOYSA-N
• SMILES： O=C1N(CC2C=CC=CC=2)C2C=CC(=CC=2N1CC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 537
• Topological Polar Surface Area: 69.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1,3-Dibenzyl-5-nitro-1,3-dihydro-2H-benzo[d]imidazol-2-one

Research Briefing on 1,3-Dibenzyl-5-nitro-1,3-dihydro-2H-benzo[d]imidazol-2-one (CAS: 55327-66-7)

The compound 1,3-Dibenzyl-5-nitro-1,3-dihydro-2H-benzo[d]imidazol-2-one (CAS: 55327-66-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1,3-Dibenzyl-5-nitro-1,3-dihydro-2H-benzo[d]imidazol-2-one as a promising scaffold for the development of novel therapeutic agents. Its benzimidazole core, coupled with the nitro and dibenzyl substituents, imparts distinct chemical reactivity and biological activity. Researchers have explored its potential as an inhibitor of various enzymatic targets, including kinases and proteases, which are critical in the pathogenesis of diseases such as cancer and inflammatory disorders.

One of the key advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. A recent publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to introduce the dibenzyl groups efficiently. This method not only enhances the scalability of the synthesis but also reduces the formation of by-products, making it more suitable for industrial applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1,3-Dibenzyl-5-nitro-1,3-dihydro-2H-benzo[d]imidazol-2-one exhibits potent inhibitory effects against specific cancer cell lines. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that the compound showed significant cytotoxicity against human breast cancer cells (MCF-7) with an IC50 value of 2.5 μM. These findings suggest its potential as a lead compound for the development of anticancer agents.

Further investigations into the mechanism of action revealed that the compound interacts with the ATP-binding site of certain kinases, thereby disrupting their signaling pathways. Molecular docking studies supported these observations, showing strong binding affinity and favorable interaction energies. Additionally, the nitro group was found to play a crucial role in the compound's reactivity, potentially contributing to its bioactivity through redox cycling or other mechanisms.

Despite these promising results, challenges remain in the development of 1,3-Dibenzyl-5-nitro-1,3-dihydro-2H-benzo[d]imidazol-2-one as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural modifications and preclinical studies. Researchers are currently exploring derivatives of this compound to optimize its pharmacokinetic and pharmacodynamic properties.

In conclusion, 1,3-Dibenzyl-5-nitro-1,3-dihydro-2H-benzo[d]imidazol-2-one represents a promising candidate for drug development, with its unique chemical structure and demonstrated biological activity. Ongoing research efforts are focused on elucidating its full therapeutic potential and overcoming existing challenges to pave the way for clinical applications. This compound exemplifies the intersection of chemical synthesis and biological discovery, highlighting the importance of interdisciplinary approaches in modern pharmaceutical research.